Cas no 2229078-92-4 (methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate)

• Product Name: methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate
• CAS No: 2229078-92-4
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6547654
• PubChem ID: 165654917
• Update Time: 2025-06-13

methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate
• EN300-1768575
• 2229078-92-4

• Inchi： 1S/C13H19NO3/c1-14(2)12-7-6-11(13(16)17-3)9-10(12)5-4-8-15/h6-7,9,15H,4-5,8H2,1-3H3
• InChI Key： YLGJIFNCKZDGHA-UHFFFAOYSA-N
• SMILES： OCCCC1C=C(C(=O)OC)C=CC=1N(C)C

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate

Comprehensive Overview of Methyl 4-(Dimethylamino)-3-(3-Hydroxypropyl)Benzoate (CAS No. 2229078-92-4)

Methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate (CAS No. 2229078-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring a dimethylamino group and a hydroxypropyl side chain, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular formula and precise structure have been characterized through advanced spectroscopic techniques, ensuring its reliability for high-precision applications.

In recent years, the demand for methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate has surged, particularly in the development of novel drug candidates and functional materials. Researchers are exploring its role in targeted drug delivery systems, leveraging its hydrophilic-lipophilic balance to enhance bioavailability. The compound's benzoate core also contributes to its stability under various physiological conditions, a critical factor for pharmaceutical formulations. Additionally, its potential as a fluorescence probe or bioimaging agent is under investigation, aligning with the growing interest in non-invasive diagnostic tools.

The synthesis of CAS No. 2229078-92-4 typically involves multi-step organic reactions, including esterification and selective functionalization. Industrial-scale production emphasizes green chemistry principles, such as solvent optimization and catalytic efficiency, to minimize environmental impact. This aligns with global trends toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field. Analytical methods like HPLC and NMR are employed to ensure purity, addressing the stringent quality standards required for research-grade chemicals.

Beyond pharmaceuticals, methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate has potential applications in advanced material science. Its incorporation into polymeric matrices could improve mechanical properties or enable stimuli-responsive behavior, a hot topic in smart material development. The compound's hydrogen-bonding capacity further suggests utility in supramolecular chemistry, where molecular self-assembly is key. Such interdisciplinary relevance makes it a frequent subject in academic literature and patent filings.

Safety and handling of CAS No. 2229078-92-4 adhere to standard laboratory protocols. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. This pragmatic approach resonates with laboratory safety queries often seen in search engine trends. Furthermore, regulatory compliance with REACH and other frameworks ensures its suitability for global markets, a concern for chemical distributors and end-users alike.

In conclusion, methyl 4-(dimethylamino)-3-(3-hydroxypropyl)benzoate represents a compelling case study in modern chemical innovation. Its dual functionality and adaptability across industries underscore its value, while ongoing research continues to uncover new possibilities. For those exploring high-performance intermediates or cutting-edge applications, this compound offers a promising avenue worth monitoring in the evolving landscape of specialty chemicals.